Cas no 866156-09-4 (2-ethoxy-5-(4-morpholinylsulfonyl)benzoic Acid)

• Product Name: 2-ethoxy-5-(4-morpholinylsulfonyl)benzoic Acid
• CAS No: 866156-09-4
• MF: C₁₃H₁₇NO₆S
• MW: 315.34218287468
• CID: 1854270
• PubChem ID: 3793857
• Update Time: 2025-04-21

2-ethoxy-5-(4-morpholinylsulfonyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-5-(4-morpholinylsulfonyl)benzoic Acid
• 2-ethoxy-5-(morpholine-4-sulfonyl)benzoicacid
• 2-ethoxy-5-(morpholinosulfonyl)benzenecarboxylic acid
• 866156-09-4
• 2-ethoxy-5-(morpholine-4-sulfonyl)benzoic acid
• MS-2185
• 2-ethoxy-5-morpholin-4-ylsulfonylbenzoic acid
• SR-01000309954-1
• AKOS005107991
• SR-01000309954

• Inchi： 1S/C13H17NO6S/c1-2-20-12-4-3-10(9-11(12)13(15)16)21(17,18)14-5-7-19-8-6-14/h3-4,9H,2,5-8H2,1H3,(H,15,16)
• InChI Key： UEJCLSLQYRTJEB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C(=O)O)C=1)OCC)(N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 315.07765844Da
• Monoisotopic Mass: 315.07765844Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 102Ų